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Compound of Interest

Compound Name: Succinate dehydrogenase-IN-2

Cat. No.: B15615709 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "Succinate dehydrogenase-IN-2" is not

publicly available. This guide is based on the chemical's identified structure as a member of the

N-phenylpropiolamide class and general best practices for laboratory chemical waste disposal.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific protocols and comply with all local, state, and federal regulations.

Succinate dehydrogenase-IN-2, identified as Compound 13 in a 2023 study by Zhang et al.,

is a novel succinate dehydrogenase inhibitor with a core structure of N-phenylpropiolamide.[1]

Due to its nature as a bioactive small molecule and its use as a fungicide, proper disposal is

crucial to ensure personnel safety and prevent environmental contamination.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a specific hazard profile for Succinate dehydrogenase-IN-2 is not available, related

compounds such as phenylpropiolic acid are known to cause skin and eye irritation and may

cause respiratory irritation.[2] Therefore, it is prudent to handle this compound with appropriate

caution.

Recommended Personal Protective Equipment (PPE):

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.
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Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area. A fume hood is recommended for

handling the pure compound or preparing solutions.

Quantitative Data on Related Compounds
The following table summarizes hazard information for compounds structurally related to

Succinate dehydrogenase-IN-2. This data should be used as a general guideline for

assessing potential risks.

Compound CAS Number Hazard Statements

Phenylpropiolic acid 637-44-5

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)[2]

2-Phenylpropionic acid 492-37-5
H314 (Causes severe skin

burns and eye damage)

Step-by-Step Disposal Procedure
The primary method for the disposal of Succinate dehydrogenase-IN-2 is through your

institution's hazardous waste management program.

Segregation and Collection:

Collect all waste containing Succinate dehydrogenase-IN-2, including the pure

compound, contaminated solutions, and any contaminated disposable labware (e.g.,

pipette tips, tubes), in a designated hazardous waste container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your EHS department.

Waste Container Labeling:

The waste container must be clearly labeled as "Hazardous Waste."
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The label must include the full chemical name: "Succinate dehydrogenase-IN-2 (N-

phenylpropiolamide derivative)."

Indicate the approximate concentration and quantity of the waste.

Include the date of accumulation and any other information required by your institution.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.

Disposal will be carried out at an approved waste disposal plant.

Experimental Protocols for Spill Management
In the event of a spill, follow these general procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is large or involves a

volatile solvent, evacuate the immediate area.

Wear Appropriate PPE: Before cleaning the spill, don the recommended personal protective

equipment.

Contain the Spill: For liquid spills, use an absorbent material (e.g., vermiculite, sand, or a

commercial absorbent pad) to contain the spill. For solid spills, carefully sweep or scoop the

material to avoid creating dust.

Collect and Dispose: Place all contaminated absorbent materials and cleaning supplies into

the designated hazardous waste container for Succinate dehydrogenase-IN-2.

Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap

and water.
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Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Succinate
dehydrogenase-IN-2.
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Caption: Logical workflow for the safe disposal of Succinate dehydrogenase-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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